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Compound of Interest

Compound Name: 2-Amino-4-chlorobenzenethiol

Cat. No.: B107409 Get Quote

Technical Guide: 2-Amino-4-chlorobenzenethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2-Amino-4-chlorobenzenethiol, a key intermediate in the synthesis of various heterocyclic

compounds, including pharmaceuticals and dyes. This document includes key physical and

chemical data, detailed experimental protocols for its synthesis and analysis, and a workflow

diagram for its preparation.

Core Physical and Chemical Properties
2-Amino-4-chlorobenzenethiol, also known as 2-amino-4-chlorothiophenol, is an

organosulfur compound with the chemical formula C₆H₆ClNS.[1][2][3] It is a solid at room

temperature, appearing as a white to light yellow or green powder or lump.[4][5]

Table 1: Physical and Chemical Properties of 2-Amino-4-chlorobenzenethiol
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Property Value Source(s)

Molecular Formula C₆H₆ClNS [1][2][3]

Molecular Weight 159.64 g/mol [1][2][3][6]

CAS Number 1004-00-8 [1][3][6]

Melting Point 52-61 °C [4][5][6]

Appearance
White to light yellow to green

powder/lump
[4][5]

Purity >98.0% (by GC) [4][5]

InChI
1S/C6H6ClNS/c7-4-1-2-

6(9)5(8)3-4/h1-3,9H,8H2
[2][6]

InChIKey
NGIRMPARLVGMPX-

UHFFFAOYSA-N
[2][6]

SMILES Nc1cc(Cl)ccc1S [6]

Experimental Protocols
The following sections detail the methodologies for the synthesis, purification, and analysis of

2-Amino-4-chlorobenzenethiol.

Synthesis of 2-Amino-4-chlorobenzenethiol
A common method for the synthesis of 2-aminobenzenethiols is through the reduction of a

corresponding nitro compound or via the Herz reaction.[7] A specific method for preparing 4-

chloro-2-aminothiophenol involves the reaction of 2,5-dichloronitrobenzene with sodium sulfide

or hydrosulfide.[8]

Protocol 1: Synthesis from 2,5-Dichloronitrobenzene

This protocol is adapted from a patented method for the preparation of o-aminothiophenols.[8]

Materials:
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2,5-Dichloronitrobenzene

Sodium sulfide nonahydrate (Na₂S·9H₂O) or Sodium hydrosulfide (NaHS)

Water

Xylene

8% Sodium hydroxide solution

30% Hydrochloric acid

Inert gas (e.g., Nitrogen or Argon)

Procedure:

In a reaction vessel equipped with a stirrer and a reflux condenser, and under an inert

atmosphere, dissolve sodium sulfide or sodium hydrosulfide in water.

Add 2,5-dichloronitrobenzene to the sulfide solution.

Heat the reaction mixture to a temperature above 80°C and maintain for several hours until

the reaction is complete (monitoring by TLC or GC is recommended).

Cool the reaction mixture to approximately 50-60°C. The product, along with sulfur and

disulfide byproducts, will precipitate.

Filter the solid reaction product.

Dissolve the filtered solid in an 8% sodium hydroxide solution at 50-60°C. This step

separates the desired product from sulfur and disulfide impurities.

Filter the solution to remove any undissolved material.

Cool the filtrate to room temperature and precipitate the 4-chloro-2-aminothiophenol by

adding 30% hydrochloric acid.
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For further purification, the aqueous phase can be extracted with an organic solvent like

xylene.

The final product can be isolated from the organic phase by vacuum distillation.[8]

Purification
Purification of 2-Amino-4-chlorobenzenethiol can be achieved by recrystallization or vacuum

distillation.[8] For laboratory scale, column chromatography on silica gel can also be employed.

Analytical Methods
Gas Chromatography (GC)

Purpose: To determine the purity of 2-Amino-4-chlorobenzenethiol.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

Column: A capillary column suitable for the analysis of aromatic amines and thiols (e.g., a

DB-5 or equivalent).

Carrier Gas: Helium or Nitrogen.

Temperature Program: An initial temperature of 100°C, ramped to 250°C at a rate of

10°C/min.

Injection: A sample solution in a suitable solvent (e.g., dichloromethane or ethyl acetate) is

injected into the GC.

Analysis: The purity is determined by the relative peak area of the main component.

Spectroscopic Analysis

Infrared (IR) Spectroscopy: IR spectra can be recorded on a Fourier Transform Infrared

(FTIR) spectrometer. The spectrum should show characteristic absorption bands for N-H

stretching of the primary amine, S-H stretching of the thiol, and C-Cl stretching.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons and

the protons of the amine and thiol groups.

¹³C NMR: The carbon NMR spectrum provides information on the carbon skeleton of the

molecule. A ¹³C NMR spectrum for the hydrochloride salt of 2-Amino-4-
chlorobenzenethiol has been reported.[1]

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound.

Visualized Workflows
The following diagram illustrates a general workflow for the synthesis and purification of 2-
Amino-4-chlorobenzenethiol.

Synthesis Work-up & Purification

2,5-Dichloronitrobenzene +
Sodium Sulfide/Hydrosulfide

Reaction in
Aqueous Medium

(>80°C)

Precipitation of
Crude Product

Dissolution in
NaOH Solution Filtration Acidification with HCl Extraction with

Organic Solvent Vacuum Distillation end

Pure 2-Amino-4-
chlorobenzenethiol

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2-Amino-4-chlorobenzenethiol.

Safety and Handling
2-Amino-4-chlorobenzenethiol is classified as a hazardous substance. It is harmful if

swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause

respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or under a fume hood.[9] For detailed safety information,

refer to the Safety Data Sheet (SDS).[9]

Applications
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2-Amino-4-chlorobenzenethiol is a versatile intermediate used in the synthesis of a variety of

heterocyclic compounds. It is a key precursor for the preparation of benzothiazoles, which are

known to have a wide range of biological activities and are used in the development of

pharmaceuticals.[10][11] It is also used in the synthesis of phenothiazines and other sulfur and

nitrogen-containing heterocyclic systems.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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